Cas no 1638764-52-9 (tert-butyl N-[(5,5-difluoropiperidin-2-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(5,5-difluoropiperidin-2-yl)methyl]carbamate
• CAS No: 1638764-52-9
• MF: C₁₁H₂₀F₂N₂O₂
• MW: 250.285510063171
• CID: 5290230
• Update Time: 2026-03-10

tert-butyl N-[(5,5-difluoropiperidin-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((5,5-difluoropiperidin-2-yl)methyl)carbamate
• tert-butyl N-[(5,5-difluoropiperidin-2-yl)methyl]carbamate

• Inchi： 1S/C11H20F2N2O2/c1-10(2,3)17-9(16)14-6-8-4-5-11(12,13)7-15-8/h8,15H,4-7H2,1-3H3,(H,14,16)
• InChI Key： KYNZGIOKUKGMCY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1CCC(F)(F)CN1

Additional information on tert-butyl N-[(5,5-difluoropiperidin-2-yl)methyl]carbamate

Comprehensive Overview of tert-butyl N-[(5,5-difluoropiperidin-2-yl)methyl]carbamate (CAS No. 1638764-52-9)

tert-butyl N-[(5,5-difluoropiperidin-2-yl)methyl]carbamate, with the CAS number 1638764-52-9, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate-protected amines, which are pivotal intermediates in the development of bioactive molecules. Its unique structure, featuring a difluoropiperidine moiety, enhances its relevance in drug discovery, particularly for targeting enzymes and receptors where fluorine substitution improves metabolic stability and binding affinity.

The growing interest in fluorinated piperidine derivatives stems from their applications in central nervous system (CNS) drug development and protease inhibition. Researchers frequently search for "tert-butyl carbamate protection" and "difluoropiperidine synthesis" due to the compound's role in optimizing pharmacokinetic properties. Its CAS No. 1638764-52-9 is often queried in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial settings.

From a synthetic perspective, tert-butyl N-[(5,5-difluoropiperidin-2-yl)methyl]carbamate is prepared via multi-step organic reactions, including reductive amination and carbamate formation. The tert-butyloxycarbonyl (Boc) group serves as a temporary protecting group for amines, enabling selective reactions in complex molecular architectures. This aligns with trends in "green chemistry" and "atom-efficient synthesis," as researchers seek sustainable methods to access such intermediates.

In drug design, the incorporation of 5,5-difluoropiperidine scaffolds addresses challenges like blood-brain barrier (BBB) penetration and off-target effects. Recent publications highlight its utility in G-protein-coupled receptor (GPCR) modulators and kinase inhibitors, resonating with searches for "fluorine in medicinal chemistry" and "piperidine-based drugs." The compound's CAS No. 1638764-52-9 is thus a gateway to cutting-edge therapeutic innovations.

Analytical characterization of tert-butyl N-[(5,5-difluoropiperidin-2-yl)methyl]carbamate involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a topic frequently explored in queries such as "carbamate stability" and "analytical method validation." The compound's stability under various pH conditions is also a key consideration for formulation scientists.

Beyond pharmaceuticals, CAS No. 1638764-52-9 finds niche applications in agrochemical research and material science. Its fluorine-rich structure contributes to hydrophobic interactions in polymer coatings, aligning with trends in "high-performance materials." However, the primary demand remains driven by its drug-like properties, as evidenced by patent filings and preclinical studies.

In summary, tert-butyl N-[(5,5-difluoropiperidin-2-yl)methyl]carbamate (CAS No. 1638764-52-9) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its versatility underscores why searches for "Boc-protected difluoropiperidines" and "fluorinated building blocks" continue to rise, making it a cornerstone of modern organic and medicinal chemistry.